Cas no 62425-29-0 (Undecanoic acid, (4-methylphenyl)-, methyl ester)

• Product name: Undecanoic acid, (4-methylphenyl)-, methyl ester
• CAS No: 62425-29-0
• MF: C₁₉H₃₀O₂
• MW: 290.4403
• CID: 445249
• PubChem ID: 71386555

Undecanoic acid, (4-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, (4-methylphenyl)-, methyl ester
• methyl 2-(4-methylphenyl)undecanoate
• DTXSID60808726
• 62425-29-0

• Inchi： InChI=1S/C19H30O2/c1-4-5-6-7-8-9-10-11-18(19(20)21-3)17-14-12-16(2)13-15-17/h12-15,18H,4-11H2,1-3H3
• InChI Key： XGTBZGRXVIVCDY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(C1=CC=C(C=C1)C)C(=O)OC

Computed Properties

• Exact Mass: 290.2247
• Monoisotopic Mass: 290.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3